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Compound of Interest

Compound Name: Prometon

Cat. No.: B051717

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Prometon. Adherence to these procedures is essential for
ensuring personal safety and minimizing environmental contamination.

Hazard Identification and Personal Protective
Equipment (PPE)

Prometon is a non-selective triazine herbicide that can pose health risks if not handled
properly. It is classified as Toxicity Category Il for acute oral and dermal hazards and Toxicity
Category Il for inhalation.[1] It is a mild eye irritant but not a dermal irritant or sensitizer.[1]
Exposure can cause symptoms such as abdominal cramps, vomiting, eye irritation, headache,
dizziness, and nausea.[1] The product is a flammable material and can form flammable
mixtures above 77°F (25°C).[2][3]

Table 1: Required Personal Protective Equipment (PPE) for Handling Prometon
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. Specifications and
Body Part Required PPE
Remarks

Must be worn to prevent eye
contact, which can cause
Chemical goggles or a full-face  substantial but temporary
Eyes/Face ) o
shield injury.[2] Safety glasses should
have brow, front, and temple

protection.[4]

Natural rubber (= 14 mils),
Viton, or other impervious
] ] gloves are required.[2][5]
Hands Chemical-resistant gloves )
Gloves must be inspected
before use and washed before

removal.[6][7]

Should be worn to minimize

) skin contact.[2] For overhead
Long-sleeved shirt and long o )
Body applications, chemical-
pants _ _
resistant headgear is

necessary.[4]

) ] Pant legs should be worn
Chemical-resistant footwear _
Feet outside of boots to prevent
plus socks ) )
chemicals from entering.[4]

A full-face chemical cartridge
respirator with organic vapor
) ] cartridges and pesticide pre-
Respiratory NIOSH-approved respirator ) ) )
cartridges or a supplied-air
respirator is required to avoid

breathing mist or spray.[2]

Users should always wash hands thoroughly after handling and before eating, drinking, or
using the toilet.[8] Contaminated PPE should be washed separately from other laundry using
detergent and hot water.[2][8] Clothing that has been drenched or heavily contaminated should
be discarded and not reused.[2][8]
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Quantitative Toxicity Data

The following tables summarize the acute toxicity data for Prometon.

Table 2: Acute Toxicity Data for Prometon

Route of Exposure  Species Value Classification
Oral LD50 Rat 2,100 - 2,980 mg/kg Slightly toxic[2][3][9]
Dermal LD50 Rabbit 2,000 - 2,500 mg/kg Slightly toxic[2][3]
Inhalation LC50 Rat >2.5 mg/L (4 hours) Slightly toxic[2][3]
o ) S Causes substantial
Eye Irritation Rabbit Severely irritating o
but temporary injury[2]

o _ o May cause severe

Skin Irritation Rabbit Severely irritating

skin irritation[3]

Table 3: Ecotoxicity Data for Prometon

Organism Test Value

Rainbow Trout 96-hour LC50 19.6 mg/L[2][3]
Bluegill Sunfish 96-hour LC50 41.5 mg/L[2][3]
Daphnia magna 48-hour LC50 37.5 mg/L[2]
Bobwhite Quail Oral LD50 >2,264 mg/kg[2][3]
Mallard Duck Oral LD50 3,158 mg/kg[2][3]

Operational Plan: Safe Handling and Emergency
Procedures

A systematic approach to handling Prometon is crucial. The following workflow outlines the key
steps from preparation to disposal.
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Preparation

Review Safety Data Sheet (SDS)
Assemble and Inspect PPE
Ensure Proper Ventilation

1
Handli
Handle in a well-ventilated area

A4

Emergency Procedures

Spill or Leak Personal Exposure

Evacuate and secure area

Avoid creating mist or spray

Skin: Remove contaminated clothing, wash with soap and water

'

Eyes: Flush with water for 15-20 minutes

Store in original, tightly closed container

Wear appropriate PPE

Dispogal
D \ A Y

Inhalation: Move to fresh air

Dispose of waste at an approved facility |

' '

Triple rinse empty containers

.

Dispose of containers according to regulations

Contain spill with absorbent material

Collect and place in a labeled container for disposal Ingestion: Seek immediate medical attention

Click to download full resolution via product page

Caption: Safe handling workflow for Prometon, from preparation to disposal.
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Experimental Protocols Cited:

While specific experimental protocols are not detailed in the provided safety documents, the
handling procedures are derived from standard laboratory safety practices outlined in the
Material Safety Data Sheets (MSDS) and Safety Data Sheets (SDS) for Prometon-containing
products.

Spill and Leak Procedures:

In the event of a spill, immediately evacuate nonessential personnel.[2] Wear the appropriate
PPE, including a respirator, before containing the spill.[2] For small spills, use an absorbent
material like pet litter, sweep it up, and place it in an approved chemical container.[2][10] For
large spills, dike the area to prevent spreading and keep the material out of water supplies.[10]
The contaminated area should be washed with a strong detergent and water.[2][10]

First Aid Measures:

e If on Skin or Clothing: Take off contaminated clothing immediately. Rinse skin with plenty of
water for 15-20 minutes.[11]

 If in Eyes: Hold the eye open and rinse slowly and gently with water for 15-20 minutes.
Remove contact lenses, if present, after the first 5 minutes, then continue rinsing.[6][11]

« If Inhaled: Move the person to fresh air. If the person is not breathing, call 911 or an
ambulance, then give artificial respiration.[11]

« |If Swallowed: Call a poison control center or doctor immediately for treatment advice. Do not
induce vomiting unless told to do so by a poison control center or doctor, as the product may
contain petroleum distillates which can cause aspiration pneumonia.[2][11]

Storage and Disposal Plan
Storage:
Store Prometon in its original container in a cool, dry, and well-ventilated area, away from heat

or open flames.[10] The storage temperature should be kept above 32°F (0°C).[2][10] Keep
containers tightly closed and out of reach of children and animals.[6][10]
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Disposal:

Wastes resulting from the use of this product must be disposed of on-site or at an approved
waste disposal facility.[2][12][13] Do not contaminate water, food, or feed by storage or
disposal.[2][10][12]

Container Disposal:

» Non-refillable Containers (< 5 gallons): Triple rinse the container promptly after emptying. To
do this, empty the remaining contents into application equipment or a mix tank. Fill the
container Y4 full with water and recap. Shake for 10 seconds. Pour the rinsate into the
application equipment or a mix tank, or store it for later use or disposal. Repeat this
procedure two more times. The empty container can then be offered for recycling, if
available, or disposed of in a sanitary landfill or by other procedures approved by state and
local authorities.[10][12]

» Refillable Containers (> 55 gallons): Refill the container only with Prometon. Do not reuse it
for any other purpose. The responsibility for cleaning the container before final disposal lies
with the person disposing of it.[10][13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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